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Compound of Interest

Compound Name: 2-Morpholinonicotinonitrile

CAS No.: 59025-37-5

Cat. No.: B1350431

Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-
Morpholinonicotinonitrile, a heterocyclic compound of interest to researchers in medicinal

chemistry and materials science. This document details the compound's fundamental

physicochemical properties, outlines a robust and reproducible synthetic pathway with

explanatory insights, presents a workflow for analytical characterization, and establishes

rigorous safety and handling protocols. The information is structured to support drug

development professionals and research scientists in the practical application and further

investigation of this molecule.

Chemical Identity and Physicochemical Properties
2-Morpholinonicotinonitrile is a substituted pyridine derivative. The structure incorporates a

pyridine ring, a morpholine moiety, and a nitrile functional group. The morpholine group, a

common motif in medicinal chemistry, is often introduced to modulate aqueous solubility and

pharmacokinetic profiles. The nicotinonitrile core serves as a versatile scaffold for further

chemical elaboration.
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The fundamental properties of 2-Morpholinonicotinonitrile are summarized in the table

below.

Parameter Value Source

Molecular Formula C₁₀H₁₁N₃O CookeChem[1]

Molecular Weight 189.21 g/mol CookeChem[1]

CAS Number 59025-37-5 CookeChem[1]

Canonical SMILES
C1COCCN1C2=NC=CC=C2C

#N
N/A (Derived)

InChI Key N/A (Not available in searches) N/A

Chemical Structure
The structural representation of 2-Morpholinonicotinonitrile is depicted below. The

numbering of the pyridine ring follows IUPAC nomenclature, with the morpholine substituent at

the C2 position and the nitrile group at the C3 position.
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Reaction Setup

Reaction

Workup & Isolation

Purification

1. Combine 2-chloronicotinonitrile,
 K₂CO₃, and DMF

2. Add Morpholine

3. Heat mixture to 80-90 °C

4. Monitor by TLC
 (e.g., 3:1 Hexanes:EtOAc)

5. Cool to RT, quench with H₂O

Upon completion

6. Extract with Ethyl Acetate (3x)

7. Dry organic layer (Na₂SO₄),
 filter, and concentrate

8. Purify crude solid via
 flash column chromatography

Click to download full resolution via product page

Caption: Step-by-step workflow for synthesis and purification.
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Detailed Synthesis Protocol
This protocol describes the synthesis on a 10 mmol scale.

Materials:

2-Chloronicotinonitrile (1.39 g, 10.0 mmol)

Morpholine (1.0 mL, 11.0 mmol, 1.1 equiv)

Potassium Carbonate (K₂CO₃), anhydrous (2.07 g, 15.0 mmol, 1.5 equiv)

N,N-Dimethylformamide (DMF), anhydrous (20 mL)

Ethyl Acetate (EtOAc)

Deionized Water

Saturated Sodium Chloride solution (Brine)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add 2-chloronicotinonitrile (1.39 g) and anhydrous potassium carbonate

(2.07 g).

Causality: K₂CO₃ is a mild inorganic base used to neutralize the HCl that is generated in

situ during the substitution reaction, driving the equilibrium towards the product.

Solvent and Reagent Addition: Add anhydrous DMF (20 mL) to the flask, followed by the

dropwise addition of morpholine (1.0 mL).

Causality: DMF is a polar aprotic solvent, which is ideal for SₙAr reactions as it can solvate

the potassium cation but does not strongly solvate the morpholine nucleophile, thus

enhancing its reactivity.
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Reaction Execution: Heat the reaction mixture to 80-90 °C using an oil bath and stir

vigorously.

Causality: Heating provides the necessary activation energy for the substitution reaction to

proceed at a practical rate.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting 2-chloronicotinonitrile spot is consumed (typically 4-6 hours).

Workup - Quenching: Once complete, allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into a beaker containing 100 mL of cold deionized water.

Causality: This step quenches the reaction and precipitates the organic product while

dissolving the DMF and inorganic salts (K₂CO₃, KCl).

Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract the

product with ethyl acetate (3 x 50 mL). Combine the organic layers.

Causality: Ethyl acetate is a water-immiscible organic solvent in which the product has

high solubility, allowing for its separation from the aqueous phase.

Workup - Washing & Drying: Wash the combined organic layers with brine (1 x 50 mL), then

dry over anhydrous sodium sulfate (Na₂SO₄).

Causality: The brine wash removes residual water and DMF from the organic phase.

Na₂SO₄ is a drying agent that removes the final traces of water.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using

a rotary evaporator to yield the crude product, typically as an off-white or pale yellow solid.

Purification Protocol: Flash Column Chromatography
Adsorb Sample: Adsorb the crude solid onto a small amount of silica gel.

Prepare Column: Prepare a silica gel column using a suitable solvent system, determined by

prior TLC analysis (e.g., a gradient of 10% to 40% ethyl acetate in hexanes).
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Load and Elute: Load the adsorbed sample onto the top of the column and elute with the

solvent system.

Collect Fractions: Collect fractions and analyze by TLC to identify those containing the pure

product.

Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to

yield 2-Morpholinonicotinonitrile as a purified solid.

Analytical Characterization
Confirming the identity and purity of the synthesized 2-Morpholinonicotinonitrile is critical. A

multi-technique approach is recommended.

Characterization Workflow

Synthesized Product

Purity Assessment
(RP-HPLC)

Structural Confirmation

Characterized Compound

¹H & ¹³C NMR Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Click to download full resolution via product page

Caption: Recommended workflow for analytical characterization.
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Purity Assessment: Reverse-Phase HPLC Protocol
High-Performance Liquid Chromatography (HPLC) is a standard method for determining the

purity of pharmaceutical compounds and organic intermediates. [2]

System: Agilent 1260 Infinity II or equivalent

Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B

and equilibrate for 3 minutes.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector: UV-Vis Diode Array Detector (DAD), monitor at 254 nm and 280 nm.

Expected Result: A single major peak with >98% area under the curve indicates high purity.

Structural Confirmation Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the number and connectivity of protons. Expect characteristic signals

for the morpholine ring protons (typically two multiplets around 3.7-3.9 ppm) and distinct

aromatic protons on the pyridine ring.

¹³C NMR: Will show 10 distinct carbon signals, including a key signal for the nitrile carbon

(C≡N) around 117-120 ppm and signals for the pyridine and morpholine carbons.

Mass Spectrometry (MS): Electrospray ionization (ESI) would be suitable. Expect to find the

protonated molecular ion [M+H]⁺ at m/z 190.21.
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Infrared (IR) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C≡N)

stretch is expected around 2220-2240 cm⁻¹.

Safety, Handling, and Storage
Disclaimer: This information is a guide based on the compound's functional groups and data

from related chemicals. You must consult a substance-specific Safety Data Sheet (SDS) before

handling 2-Morpholinonicotinonitrile.

Hazard Overview
Toxicity: Nitrile-containing compounds can be toxic if swallowed, inhaled, or absorbed

through the skin. [3][4]They can release hydrogen cyanide upon hydrolysis or combustion.

Irritation: May cause skin, eye, and respiratory tract irritation. [5]* Environmental: May be

toxic to aquatic life. [3][4]

Recommended Precautions and PPE
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors. [3]Ensure safety showers and eyewash stations are

readily accessible. [3]* Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield. [3] * Hand Protection:

Wear nitrile or other chemically resistant gloves. Inspect gloves before use. [5] * Body

Protection: Wear a standard laboratory coat. Long-sleeved clothing is recommended. [5]*

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory. [5]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention. [3]* Skin Contact: Immediately remove contaminated clothing

and wash the affected area with plenty of soap and water for at least 15 minutes. [3]* Eye

Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention. [3]* Ingestion: Do NOT

induce vomiting. Rinse mouth with water and seek immediate medical attention. [4]
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Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids. [3]* Disposal:

Dispose of waste materials in accordance with all applicable federal, state, and local

environmental regulations. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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